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Compound of Interest

Compound Name: Elpamotide

Cat. No.: B1671182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of the pharmacokinetic profiles of

oral and intravenous famotidine, a potent histamine H2-receptor antagonist. Understanding the

distinct absorption, distribution, metabolism, and excretion (ADME) characteristics of each

route is paramount for optimal clinical application and further drug development.

Core Pharmacokinetic Parameters: A Comparative
Analysis
The route of administration significantly influences the bioavailability and onset of action of

famotidine. Intravenous administration ensures 100% bioavailability, leading to a more rapid

achievement of therapeutic plasma concentrations compared to oral administration, which is

subject to incomplete absorption.

Table 1: Summary of Key Pharmacokinetic Parameters
of Famotidine (Oral vs. Intravenous)
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Pharmacokinetic
Parameter

Oral Administration
Intravenous
Administration

Bioavailability 40-50%[1][2][3][4] 100% (by definition)

Time to Peak Plasma

Concentration (Tmax)
1 - 4 hours[1][2][4] ~30 minutes[3][5][6][7]

Elimination Half-Life (t½) 2.5 - 4 hours[1][2][3][4] 2 - 4 hours[1][2]

Volume of Distribution (Vd) - 1.0 - 1.3 L/kg[1][2][3]

Plasma Protein Binding 15 - 22%[1][2][3] 15 - 22%[1][2][3]

Metabolism

Minimal first-pass metabolism;

~30-35% of dose is

metabolized[2][4]

~30-35% of dose is

metabolized[2][4]

Primary Route of Excretion Renal[4] Renal[1][2]

Percentage of Unchanged

Drug in Urine
25 - 30%[4][5][6][7] 65 - 70%[2][4][5][6][7]

Mechanism of Action: Histamine H2-Receptor
Blockade
Famotidine exerts its pharmacological effect by competitively inhibiting the binding of histamine

to H2 receptors on the basolateral membrane of gastric parietal cells.[3][8] This action blocks

the downstream signaling cascade that leads to gastric acid secretion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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